Cas no 26347-20-6 (3(2H)-Isoxazolone, 2-ethyl-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 2-ethyl-5-methyl-
• CAS No: 26347-20-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1427147
• Update Time: 2024-08-15

3(2H)-Isoxazolone, 2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2-ethyl-5-methyl-

• Inchi： 1S/C6H9NO2/c1-3-7-6(8)4-5(2)9-7/h4H,3H2,1-2H3
• InChI Key： BPNSGKWQEGJASY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1CC

Computed Properties

• Exact Mass: 127.06337

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 156.5±23.0 °C(Predicted)
• PSA: 29.54
• pka: -2.14±0.40(Predicted)